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Abstract

Papaverinol, an isoquinoline alkaloid, is recognized primarily as a derivative and metabolite of
the well-characterized compound, papaverine. While research directly focused on papaverinol
is limited, its structural similarity to papaverine suggests a comparable pharmacological profile.
This technical guide provides a comprehensive overview of papaverinol, detailing its chemical
properties and exploring its potential biological activities through the extensive data available
for its parent compound, papaverine. This document summarizes quantitative data, outlines
relevant experimental protocols, and visualizes key signaling pathways to serve as a valuable
resource for researchers and professionals in drug development.

Introduction to Papaverinol

Papaverinol is classified as a benzylisoquinoline alkaloid, a large and diverse group of
naturally occurring compounds.[1] It is structurally derived from papaverine, a major alkaloid of
the opium poppy (Papaver somniferum), from which it is often obtained as a degradation
product. The chemical structure of papaverinol is characterized by an isoquinoline core with a
substituted benzyl group.

Chemical Properties of Papaverinol:
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Property Value Reference

(6,7-dimethoxyisoquinolin-1-
IUPAC Name yD-(3,4-
dimethoxyphenyl)methanol

Molecular Formula C20H21:NOs
Molecular Weight 355.38 g/mol
CAS Number 482-76-8 [2]

Biosynthesis of the Papaverine Scaffold

The biosynthesis of papaverine, and by extension the foundational structure of papaverinol, is
a complex enzymatic process originating from the amino acid L-tyrosine. The pathway involves
a series of condensations, hydroxylations, and methylations to form the core benzylisoquinoline
skeleton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

